Cas no 76358-47-9 (Benzene,1,1'-[(1,1-dimethylethyl)methoxysilylene]bis-)

• Product Name: Benzene,1,1'-[(1,1-dimethylethyl)methoxysilylene]bis-
• CAS No: 76358-47-9
• MF: C₁₇H₂₂OSi
• MW: 270.441485881805
• MDL: MFCD00011531
• CID: 561265
• PubChem ID: 4712651
• Update Time: 2025-04-19

Benzene,1,1'-[(1,1-dimethylethyl)methoxysilylene]bis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[(1,1-dimethylethyl)methoxysilylene]bis-
• T-BUTYLDIPHENYLMETHOXYSILANE
• tert-butyl-methoxy-diphenylsilane
• methoxy-tert-butyldiphenylsilane
• t-BuPh2SiOMe
• tert-butyl(methoxy)diphenylsilane
• tert-butyldiphenylmethoxysilane
• DTXSID00405738
• 76358-47-9
• MFCD00011531
• Troc-Cl?trichloroethoxycarbonyl chloride
• J-503717
• CS-0455471
• 1,1'-[(Tert-butyl)methoxysilylene]bis-benzene
• SCHEMBL704188

• MDL： MFCD00011531
• Inchi： 1S/C17H22OSi/c1-17(2,3)19(18-4,15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14H,1-4H3
• InChI Key： QJIWETYVJNMVMP-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC

Computed Properties

• Exact Mass: 270.14400
• Monoisotopic Mass: 270.143991855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 48-50°C
• PSA: 9.23000
• LogP: 3.19280

Benzene,1,1'-[(1,1-dimethylethyl)methoxysilylene]bis- Security Information

• TSCA：No